3,4-Epoxy-6-keto-4a,5-ene Simvastatin
3,4-Epoxy-6-keto-4a,5-ene Simvastatin
Brand Name:
Vulcanchem
CAS No.:
1795790-98-5
VCID:
VC0032343
InChI:
InChI=1S/C25H36O7/c1-6-24(3,4)23(29)31-19-12-25(5)22(32-25)17-11-18(27)13(2)16(21(17)19)8-7-15-9-14(26)10-20(28)30-15/h11,13-16,19,21-22,26H,6-10,12H2,1-5H3/t13-,14-,15-,16+,19+,21-,22?,25?/m1/s1
SMILES:
CCC(C)(C)C(=O)OC1CC2(C(O2)C3=CC(=O)C(C(C13)CCC4CC(CC(=O)O4)O)C)C
Molecular Formula:
C25H36O7
Molecular Weight:
448.556
3,4-Epoxy-6-keto-4a,5-ene Simvastatin
CAS No.: 1795790-98-5
Reference Standards
VCID: VC0032343
Molecular Formula: C25H36O7
Molecular Weight: 448.556
| CAS No. | 1795790-98-5 |
|---|---|
| Product Name | 3,4-Epoxy-6-keto-4a,5-ene Simvastatin |
| Molecular Formula | C25H36O7 |
| Molecular Weight | 448.556 |
| IUPAC Name | [(3S,3aR,4R,5R)-4-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-1a,5-dimethyl-6-oxo-2,3,3a,4,5,7b-hexahydronaphtho[1,2-b]oxiren-3-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C25H36O7/c1-6-24(3,4)23(29)31-19-12-25(5)22(32-25)17-11-18(27)13(2)16(21(17)19)8-7-15-9-14(26)10-20(28)30-15/h11,13-16,19,21-22,26H,6-10,12H2,1-5H3/t13-,14-,15-,16+,19+,21-,22?,25?/m1/s1 |
| Standard InChIKey | HZHZODVQZPRTTL-CBQGMXQJSA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC2(C(O2)C3=CC(=O)C(C(C13)CCC4CC(CC(=O)O4)O)C)C |
| Synonyms | 2,2-Dimethylbutanoic Acid (1S,7R,8R,8aR)-1,2,3,4,6,7,8,8a-Octahydro-3,7-dimethyl_x000B_-3,4-epoxy-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester |
| Last Modified | Aug 20 2021 |
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